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Abstract

Diisopropyldichlorosilane [(CH3)2CH]zSiClz is a versatile organosilane reagent utilized in
various chemical syntheses. However, its utility is accompanied by significant potential
hazards, primarily stemming from its high reactivity and corrosive nature. This technical guide
provides an in-depth overview of the known and potential hazards associated with
diisopropyldichlorosilane exposure. It consolidates available data on its physicochemical
properties, toxicological profile, and reactivity. Detailed experimental protocols for assessing its
corrosive potential, based on internationally recognized guidelines, are also presented. The
primary hazard of diisopropyldichlorosilane is its rapid hydrolysis upon contact with moisture,
releasing corrosive hydrogen chloride (HCI) gas. Consequently, its toxicological effects are
largely dominated by the severe irritation and corrosive damage to the skin, eyes, and
respiratory tract. While specific quantitative toxicity data (LD50/LC50) for
diisopropyldichlorosilane is not readily available in public literature, this guide provides data
for analogous chlorosilanes and a model for estimating its inhalation toxicity. This document is
intended to serve as a comprehensive resource for laboratory personnel to ensure safe
handling and to inform risk assessments in research and development settings.

Physicochemical and Toxicological Properties

Diisopropyldichlorosilane is a flammable, colorless liquid that is highly reactive with water
and other protic solvents.[1] Its primary hazards are associated with its corrosivity and the
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liberation of toxic hydrogen chloride gas upon hydrolysis.[2]

Physical and Chemical Properties

Property Value Reference
Chemical Formula CeH14CI2Si [3]
Molecular Weight 185.17 g/mol [3]
Appearance Colorless liquid [1]

Boiling Point 158-160 °C (760 mmHg) [1]

Flash Point 43 °C (109.4 °F) [1]

Density 1.026 g/mL at 25 °C [1]

Vapor Pressure No data available

Solubility Reacts with water [2]

Toxicological Data

Specific LD50 and LC50 values for diisopropyldichlorosilane are not publicly available. The
toxicological information is primarily derived from its corrosive properties and data from
structurally similar chlorosilanes. The acute toxicity of chlorosilanes is largely attributed to the
hydrogen chloride (HCI) formed upon hydrolysis.[4]

Toxicity of Hydrolysis Product: Hydrogen Chloride (HCI)

Parameter Value Species Reference
LC50 (Inhalation) 3124 ppm (1 hour) Rat [2]
LC50 (Inhalation) 1108 ppm (1 hour) Mouse

Acute Toxicity Data for Analogous Dichlorosilanes

A strong correlation exists between the chlorine content of chlorosilanes and their 1-hour
inhalation LC50 values in rats.[2][5] This relationship can be used to estimate the toxicity of
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untested chlorosilanes.

Number of
Molecular . 1-hour LC50
Compound Chlorine . Reference
Formula (ppm) in Rats
Atoms
Dimethyldichloro )
_ (CHs)2SiCl2 2 1785 - 2092 [2][5]
silane
Diethyldichlorosil ) ~1639
(C2H5)2SiClz 2 ) [5]
ane (estimated)
Diisopropyldichlo
rosilane [(CH3)2CH]2SIClz 2 ~1639 [5]

(Estimated)

Note: The estimated LC50 value for diisopropyldichlorosilane is based on a predictive model
for dichlorosilanes and should be used with caution as a preliminary estimate for risk
assessment.[5]

Hazards and Exposure Effects

The primary routes of occupational exposure to diisopropyldichlorosilane are inhalation and
dermal contact. Due to its high reactivity with moisture, the health effects are immediate and
severe at the point of contact.

Reactivity and Hazardous Decomposition

Diisopropyldichlorosilane reacts vigorously with water, alcohols, and other protic compounds
to produce hydrogen chloride and diisopropylsilanediol. The diisopropylsilanediol is unstable
and readily condenses to form polysiloxanes.
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Caption: Hydrolysis of diisopropyldichlorosilane.

Upon thermal decomposition, diisopropyldichlorosilane can release irritating and toxic gases
and vapors, including hydrogen chloride, carbon monoxide, carbon dioxide, and silicon dioxide.

[1]

Health Effects

 Inhalation: Inhalation of vapors or mists can cause severe irritation and corrosive damage to
the respiratory tract. Symptoms may include coughing, shortness of breath, and pulmonary
edema. The primary toxicant is the hydrogen chloride produced upon contact with moisture
in the respiratory system.

» Skin Contact: Direct contact causes severe skin burns and deep, painful wounds.[1] The
extent of damage depends on the duration of contact.

» Eye Contact: Diisopropyldichlorosilane is extremely corrosive to the eyes and can cause
severe burns, corneal damage, and permanent vision loss.[1]

 Ingestion: Ingestion is unlikely in an occupational setting but would cause severe corrosive
injury to the mouth, throat, and gastrointestinal tract.

Experimental Protocols for Hazard Assessment
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Due to the corrosive nature of diisopropyldichlorosilane, in vivo testing should be avoided
whenever possible. A weight-of-evidence approach, incorporating physicochemical properties
and in vitro data, is recommended. The following are detailed methodologies for key

experiments based on OECD guidelines.

In Vitro Skin Corrosion: Reconstructed Human
Epidermis (RhE) Test (adapted from OECD TG 431)

This test method evaluates the corrosive potential of a chemical by measuring its effect on cell
viability in a reconstructed human epidermis model.
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Caption: Workflow for in vitro skin corrosion testing.
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Methodology:

Tissue Preparation: Reconstructed human epidermis (RhE) tissue models (e.g., EpiDerm™,
EpiSkin™) are equilibrated in assay medium according to the manufacturer's instructions.

Test Substance Application: A sufficient amount of diisopropyldichlorosilane (e.g., 25 L)
is applied topically to the surface of the RhE tissue. Separate tissues are exposed for 3
minutes and 1 hour. Negative (e.g., sterile PBS) and positive (e.g., 8N KOH) controls are run
in parallel.

Exposure and Post-Exposure Incubation: Following the exposure periods, the tissues are
thoroughly rinsed with a buffered saline solution to remove the test substance. The tissues
are then transferred to fresh medium and incubated for a defined period (e.g., 24 hours) to
allow for the development of cytotoxic effects.

Viability Assessment: Cell viability is determined using the MTT (3-(4,5-dimethylthiazol-2-
yl)-2,5-diphenyltetrazolium bromide) assay. Tissues are incubated with MTT solution, which
is converted by viable cells into a blue formazan salt.

Data Analysis: The formazan is extracted, and the optical density is measured
spectrophotometrically. The percentage of viable cells is calculated relative to the negative
control.

Classification:
o Corrosive (Category 1): If the mean tissue viability after a 3-minute exposure is < 50%.
o Corrosive (Category 1): If the mean tissue viability after a 1-hour exposure is < 15%.

o Non-Corrosive: If the mean tissue viability after a 1-hour exposure is > 15%.

In Vitro Eye Irritation: Bovine Corneal Opacity and
Permeability (BCOP) Test (adapted from OECD TG 437)

This test evaluates the potential for a chemical to cause severe eye damage by measuring its

effects on corneal opacity and permeability in isolated bovine corneas.
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Methodology:

o Cornea Preparation: Freshly isolated bovine corneas are mounted in specially designed
holders.

o Test Substance Application: Diisopropyldichlorosilane (e.g., 750 pL) is applied to the
epithelial surface of the cornea for a defined exposure time (e.g., 10 minutes). Negative
(e.g., saline) and positive (e.g., ethanol) controls are used.

o Post-Exposure Incubation: After exposure, the corneas are rinsed and incubated in fresh
medium.

o Opacity Measurement: Corneal opacity is measured using an opacitometer.

o Permeability Measurement: The permeability of the cornea is assessed by measuring the
passage of fluorescein dye through the cornea using a spectrophotometer.

e In Vitro Irritancy Score (IVIS): An IVIS is calculated based on the opacity and permeability
values.

o Classification: The IVIS is used to classify the substance. A high VIS would classify
diisopropyldichlorosilane as causing serious eye damage.

Safe Handling and Emergency Procedures

o Engineering Controls: Work with diisopropyldichlorosilane should be conducted in a well-
ventilated chemical fume hood.

o Personal Protective Equipment (PPE):
o Hand Protection: Wear chemically resistant gloves (e.g., butyl rubber, Viton®).
o Eye Protection: Use chemical safety goggles and a face shield.
o Skin and Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.

o Spill Response: In case of a spill, evacuate the area. Use an inert absorbent material (e.g.,
sand, vermiculite) to contain the spill. Do not use water.
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o First Aid:

o

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

o Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes while removing contaminated clothing. Seek immediate medical
attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Conclusion

Diisopropyldichlorosilane is a valuable reagent with significant hazards. Its high reactivity
with water, leading to the formation of corrosive hydrogen chloride, is the primary driver of its
toxicity. Exposure can cause severe burns to the skin, eyes, and respiratory tract. While
specific quantitative toxicity data for diisopropyldichlorosilane is limited, the available
information on analogous compounds and its chemical properties underscores the need for
stringent safety precautions. The experimental protocols outlined in this guide provide a
framework for assessing its corrosive potential in a manner that aligns with modern, animal-
welfare-conscious approaches to toxicology. Researchers, scientists, and drug development
professionals must adhere to strict safety protocols and be fully aware of the potential hazards
to mitigate the risks associated with the use of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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diisopropyldichlorosilane-exposure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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